Cas no 616-04-6 (1-Methylhydantoin)

1-Methylhydantoin Properties

Names and Identifiers

• 1-Methylhydantoin
• 1-methylimidazolidine-2,4-dione
• 1-Methyl-2,4-imidazolidinedione
• Dioxy-creatinine
• NSC 80560
• Hydantoin,1-methyl- (6CI,7CI,8CI)
• N-Methylhydantoin
• Hydantoin, 1-methyl-
• 1-methyl-hydantoin
• methylhydantoin
• N-Methylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 1-methyl-
• 1-Methyldiazolidine-2,4-dione
• RHYBFKMFHLPQPH-UHFFFAOYSA-N
• 0546H9UR1R
• methylhydantoine
• 1-methyl hydantoin
• Hydantoin, 1-methyl- (8CI)
• 1-methylimidazolidin-2
• 1-Methyl-2 pound not4-imidazolidinedione
• 63EB0A26-EFB8-4972-8359-66A71ED3C67D
• CS-0062340
• UNII-0546H9UR1R
• 1-Methylhydantoin, 97%
• EINECS 210-460-6
• SY057100
• BDBM50549806
• 1-methylimidazolidin-2,4-dione
• Q27101864
• CHEMBL4758352
• RHYBFKMFHLPQPH-UHFFFAOYSA-
• NS00014646
• InChI=1/C4H6N2O2/c1-6-2-3(7)5-4(6)8/h2H2,1H3,(H,5,7,8)
• AC-34375
• FT-0632575
• DTXSID90210595
• AKOS000119438
• NSC-80560
• SCHEMBL21769
• M1027
• 616-04-6
• S6184
• Z104473250
• AT20200
• 1-Methyl-2,4-imidazolidinedione #
• NSC80560
• EN300-19234
• MFCD00003187
• HY-113382
• CHEBI:16354
• PS-4018
• C02565
• STR08386
• 1-Methylhydantoine
• 1-Methylhydantoin 97%
• 1-Methylhydantoin, 97% 5GR
• Hydantoin, 1-methyl-(8CI)
• 2,4-Imidazolidinedione, 1-methyl-(9CI)
• Hydantoin, 1-methyl- (6CI,7CI,8CI); 1-Methyl-2,4-imidazolidinedione; 1-Methylimidazolidine-2,4-dione; Dioxy-creatinine; NSC 80560
• DB-053947
• STK801997
• DTXCID20133086
• imidazolidine-2,4-dione, 1-methyl-
• +Expand

• MDL： MFCD00003187
• InChIKey： RHYBFKMFHLPQPH-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O2/c1-6-2-3(7)5-4(6)8/h2H2,1H3,(H,5,7,8)
• SMILES： C1(=O)N(C)CC(=O)N1

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.043
• Heavy Atom Count: 8
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 49.4
• Molecular Weight: 114.10

Experimental Properties

• LogP: -0.56530
• PSA: 49.41000
• Refractive Index: 1.4487 (estimate)
• Water Partition Coefficient: Soluble in methanol. (almost transparency). Insoluble in water.
• Boiling Point: 213.59°C (rough estimate)
• Melting Point: 156.0 to 160.0 deg-C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• Color/Form: Not available
• Solubility: Not available
• pka: 8.94±0.10(Predicted)
• Density: 1.284

1-Methylhydantoin Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

1-Methylhydantoin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds